Cas no 500130-94-9 (L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl-)
500130-94-9 structure
Product Name:L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl-
CAS No:500130-94-9
MF:C49H87N11O11
MW:1006.28219246864
CID:1543657
Update Time:2024-08-24
L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl-
- L-Valinamide, N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl- (9CI)
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- Inchi: 1S/C49H87N11O11/c1-22(2)33(41(50)63)54-45(67)36(25(7)8)57-47(69)38(27(11)12)56-44(66)35(24(5)6)53-32(62)21-51-42(64)31-19-18-20-60(31)49(71)40(29(15)16)59-48(70)39(28(13)14)58-46(68)37(26(9)10)55-43(65)34(23(3)4)52-30(17)61/h22-29,31,33-40H,18-21H2,1-17H3,(H2,50,63)(H,51,64)(H,52,61)(H,53,62)(H,54,67)(H,55,65)(H,56,66)(H,57,69)(H,58,68)(H,59,70)/t31-,33+,34+,35+,36+,37+,38+,39+,40+/m1/s1
- InChI Key: NTORMDUEYAKUFY-NQUZGNRHSA-N
- SMILES: C(N)(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(C)=O
Computed Properties
- Exact Mass: 1005.65921
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 1311.5±65.0 °C(Predicted)
- PSA: 325.3
- pka: 13.32±0.46(Predicted)
L-Valinamide,N-acetyl-L-valyl-L-valyl-L-valyl-L-valyl-D-prolylglycyl-L-valyl-L-valyl-L-valyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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